Cas no 62283-69-6 (Benzene, (1-ethynyl-1-propylbutyl)-)
62283-69-6 structure
Product Name:Benzene, (1-ethynyl-1-propylbutyl)-
CAS No:62283-69-6
MF:C15H20
MW:200.319304466248
CID:450954
PubChem ID:23271716
Update Time:2025-04-19
Benzene, (1-ethynyl-1-propylbutyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, (1-ethynyl-1-propylbutyl)-
- 4-ethynylheptan-4-ylbenzene
- DTXSID70632115
- (4-Ethynylheptan-4-yl)benzene
- 62283-69-6
-
- Inchi: 1S/C15H20/c1-4-12-15(6-3,13-5-2)14-10-8-7-9-11-14/h3,7-11H,4-5,12-13H2,1-2H3
- InChI Key: KGPXIFNWOFMZAI-UHFFFAOYSA-N
- SMILES: C(C#C)(C1C=CC=CC=1)(CCC)CCC
Computed Properties
- Exact Mass: 200.1566
- Monoisotopic Mass: 200.156500638g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Benzene, (1-ethynyl-1-propylbutyl)- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
62283-69-6 (Benzene, (1-ethynyl-1-propylbutyl)-) Related Products
- 1092352-06-1((1-Ethynylcyclopentyl)benzene)
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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